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Compound of Interest

Compound Name:
n-(2-aminoethyl)-2-

methoxybenzamide

Cat. No.: B1199873 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of chemical compounds is paramount. This document provides immediate, essential

safety and logistical information for n-(2-aminoethyl)-2-methoxybenzamide, including

personal protective equipment (PPE) recommendations, operational procedures, and disposal

plans.

Hazard Summary: n-(2-aminoethyl)-2-methoxybenzamide is classified as a chemical that

causes skin and serious eye irritation[1]. It is crucial to handle this compound with care, utilizing

appropriate personal protective equipment and following established safety protocols to

minimize exposure risks.

Personal Protective Equipment (PPE)
To ensure the safety of personnel, the following personal protective equipment is mandatory

when handling n-(2-aminoethyl)-2-methoxybenzamide:
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PPE Category Specification

Eye/Face Protection

Wear safety glasses with side-shields or

chemical safety goggles that conform to OSHA's

eye and face protection regulations in 29 CFR

1910.133 or European Standard EN166[1].

Skin Protection

Wear appropriate protective gloves and clothing

to prevent skin exposure[1]. Inspect gloves

before use and remove them with care to avoid

skin contamination.

Respiratory Protection

Under normal use conditions with adequate

ventilation, respiratory protection is not required.

If dust formation is likely, a NIOSH/MSHA

approved respirator is recommended[1][2].

Operational Plan: Step-by-Step Handling Procedure
Adherence to a strict operational workflow is critical to maintaining a safe laboratory

environment.

Preparation:

Ensure that an eyewash station and a safety shower are readily accessible and in close

proximity to the workstation[2].

Confirm that the work area is well-ventilated.

Put on all required personal protective equipment as specified in the table above.

Handling:

Avoid contact with skin, eyes, and clothing[2].

Prevent the formation of dust[2].

Do not ingest or inhale the substance[2].
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Keep the container tightly closed when not in use and store it in a dry, cool, and well-

ventilated place[2].

In Case of Exposure:

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, including

under the eyelids. Seek medical attention[2].

Skin Contact: Wash off immediately with plenty of water for at least 15 minutes. If skin

irritation persists, consult a physician[2].

Inhalation: Move the individual to fresh air. If breathing is difficult, provide artificial

respiration and seek medical attention if symptoms arise[2].

Ingestion: Clean the mouth with water and drink plenty of water afterward. Seek medical

attention if symptoms occur[2].

Disposal Plan
Proper disposal of n-(2-aminoethyl)-2-methoxybenzamide and its containers is critical to

prevent environmental contamination and ensure regulatory compliance.

Waste Classification: This substance is considered hazardous waste[1].

Disposal Procedure:

Dispose of the contents and the container at an approved waste disposal plant[1].

Do not release the chemical into the environment[2].

For spills, sweep up the material and place it in a suitable, closed container for disposal[2].

Empty containers should be thoroughly rinsed, with the first rinse collected as hazardous

waste. After thorough rinsing and air-drying, the container can be disposed of. For highly

toxic chemicals, the first three rinses must be collected as hazardous waste[3].

Quantitative Data
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The following table summarizes the key physical and chemical properties of n-(2-
aminoethyl)-2-methoxybenzamide.

Property Value

Molecular Formula C10H14N2O2

Molecular Weight 194.23 g/mol

Appearance Solid

Melting Point 156 - 160 °C (312.8 - 320 °F)

Experimental Workflow
The following diagram illustrates the standard operational workflow for handling n-(2-
aminoethyl)-2-methoxybenzamide in a laboratory setting.
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Preparation

Handling Disposal

Don PPE:
- Safety Goggles

- Gloves
- Lab Coat

Setup Workspace:
- Ensure good ventilation

- Locate safety shower & eyewash

Handle Chemical:
- Avoid dust formation

- Keep container closed

In Case of Exposure:
- Follow First Aid

- Seek medical attention

If exposure occurs

Collect Waste:
- Place in labeled, sealed container

Dispose of Waste:
- Transfer to approved
  waste disposal facility

Clean Spills:
- Sweep solid material
- Collect for disposal

Click to download full resolution via product page

Caption: Workflow for handling n-(2-aminoethyl)-2-methoxybenzamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.fishersci.com/store/msds?partNumber=AAA1394206&productDescription=3-AMINO-4-METHOXYBENZAMIDE+5G&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA13942~~PDF~~MTR~~CGV4~~EN~~2025-09-19%2021:21:59~~3-Amino-4-methoxybenzamide~~
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://www.benchchem.com/product/b1199873#personal-protective-equipment-for-handling-n-2-aminoethyl-2-methoxybenzamide
https://www.benchchem.com/product/b1199873#personal-protective-equipment-for-handling-n-2-aminoethyl-2-methoxybenzamide
https://www.benchchem.com/product/b1199873#personal-protective-equipment-for-handling-n-2-aminoethyl-2-methoxybenzamide
https://www.benchchem.com/product/b1199873#personal-protective-equipment-for-handling-n-2-aminoethyl-2-methoxybenzamide
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1199873?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1199873?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

